1,2-Bis-(tertiarybutylaminoethoxy) ethane

• Molecular Formula: C14H32N2O2
• Molecular Weight: 260.42 g/mol
• IUPAC Name: N-[2-[2-[2-(tert-butylamino)ethoxy]ethoxy]ethyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C14H32N2O2/c1-13(2,3)15-7-9-17-11-12-18-10-8-16-14(4,5)6/h15-16H,7-12H2,1-6H3
• InChI Key: UGGUOQMUQUMCJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCOCCOCCNC(C)(C)C

Description

1,2-Bis-(tertiarybutylaminoethoxy) ethane is a useful research compound. Its molecular formula is C14H32N2O2 and its molecular weight is 260.42 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a 300 ml stainless steel, stirred autoclave there was added 21 g of tertiarybutylamine, 20 g of tertiarybutylaminoethoxyethoxyethanol, 0.6 g of Ni-Al2O3 -SiO2 catalyst (Harshaw NI-5132P), and 50 ml of toluene. The autoclave containing the reactants was heated to 200° C. under autogenous pressure (180 psi) for 6 hours. The contents were cooled, removed and filtered. The autoclave and filtercake were washed with additional toluene. G.C. analysis revealed that the product was comprised of about 91 wt. % 1,2-bis-(tertiarybutylaminoethoxy) ethane and less than about 5 wt. % tertiarybutylaminoethoxyethoxyethanol. Vacuum distillation gave 17.3 g of 1,2-bis-(tertiarybutylaminoethoxy) ethane, having a boiling point of 125°-128° C./3 mm.